Cas no 89792-42-7 (2,1,3-Benzothiadiazol-4-amine,6-methyl-)

• Product Name: 2,1,3-Benzothiadiazol-4-amine,6-methyl-
• CAS No: 89792-42-7
• MF: C₇H₇N₃S
• MW: 165.215579271317
• CID: 729018
• PubChem ID: 352272
• Update Time: 2024-10-26

2,1,3-Benzothiadiazol-4-amine,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-4-amine,6-methyl-
• 6-methyl-2,1,3-benzothiadiazol-4-amine
• 6-methylbenzo[c][1,2,5]thiadiazol-4-amine
• G70843
• NSC-525611
• NSC525611
• 89792-42-7
• 5-methyl-7-aminobenzo-2,1,3-thiadiazole
• DTXSID80326230

• Inchi： 1S/C7H7N3S/c1-4-2-5(8)7-6(3-4)9-11-10-7/h2-3H,8H2,1H3
• InChI Key： URARIYVMNUPYET-UHFFFAOYSA-N
• SMILES： N1=C2C=C(C)C=C(N)C2=NS1

Computed Properties

• Exact Mass: 165.036
• Monoisotopic Mass: 165.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.399
• Boiling Point: 313.7°C at 760 mmHg
• Flash Point: 143.5°C
• Refractive Index: 1.742